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Compound of Interest

Compound Name: Hawkinsin

Cat. No.: B1218168

Researchers and scientists handling Hodgkinsine, a potent trimer alkaloid, must adhere to
stringent disposal protocols to ensure personnel safety and environmental protection.[1] Due to
its pharmacological activity as a mu-opioid receptor agonist and an NMDA receptor antagonist,
Hodgkinsine is treated as a hazardous chemical waste product, necessitating careful
management from initial handling to final disposal.[1]

Key Chemical and Physical Properties

A summary of essential quantitative data for Hodgkinsine is presented below for easy

reference.
Property Value
Molecular Formula C33H3sNse
Molar Mass 518.709 g/mol

(3aR,8bR)-5,8b-bis[(3aR,8bR)-3-methyl-
IUPAC Name 1,2,3a,4-tetrahydropyrrolo[2,3-b]indol-8b-yl]-3-
methyl-1,2,3a,4-tetrahydropyrrolo[2,3-b]indole

CAS Number 18210-71-4
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The recommended disposal procedures are based on established best practices for managing
pharmacologically active and hazardous chemical waste.[1] Currently, specific experimental
protocols for the chemical neutralization of Hodgkinsine for disposal purposes are not readily
available in scientific literature.[1] Therefore, the standard and required method for final
disposal is high-temperature incineration by a licensed waste management facility to ensure
the complete destruction of the compound.[1]

Step-by-Step Disposal Workflow

The following diagram illustrates the procedural flow for the safe disposal of Hodgkinsine
waste.
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Caption: Logical workflow for the proper disposal of Hodgkinsine waste.
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Detailed Disposal Procedures:

1.

Waste Segregation and Collection:

Pure Hodgkinsine and Solutions: All waste containing Hodgkinsine, including the pure
compound, stock solutions, and experimental dilutions, must be collected in a dedicated,
leak-proof, and clearly labeled waste container.[1]

Contaminated Materials: Any materials that have come into contact with Hodgkinsine, such
as pipette tips, gloves, weighing papers, and contaminated wipes, are to be collected in a
separate, sealed plastic bag or container.[1]

. Labeling:

Both liquid and solid waste containers must be clearly labeled with "Hazardous Waste," the
full chemical name "Hodgkinsine," and the appropriate hazard pictograms.[1]

. Storage of Chemical Waste:

Sealed waste containers should be stored in a designated, well-ventilated, and secure area
specifically for chemical waste.[1] Ensure this storage area is kept away from incompatible
materials.[1]

. Decontamination of Laboratory Equipment:

Initial Rinse: Thoroughly rinse any glassware or equipment that has been in contact with
Hodgkinsine with a suitable solvent, such as ethanol or acetone.[1] This rinsate must be
collected in the designated Hodgkinsine chemical waste container.[1]

Secondary Wash: Following the initial solvent rinse, the labware should be washed with soap
and water.[1]

. Final Disposal:

Coordinate the collection and disposal of the segregated Hodgkinsine waste through your
institution's Environmental Health and Safety (EHS) office or a certified hazardous waste
disposal contractor.[1]
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e The recommended method for the final destruction of Hodgkinsine is high-temperature
incineration.[1]

e Crucially, do not dispose of Hodgkinsine down the drain or in regular solid waste.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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